Cas no 138679-81-9 (1-Fluoro-3-(trans-4-propylcyclohexyl)benzene)

• Product Name: 1-Fluoro-3-(trans-4-propylcyclohexyl)benzene
• CAS No: 138679-81-9
• MF: C₁₅H₂₁F
• MW: 220.325648069382
• CID: 841652
• PubChem ID: 15255728
• Update Time: 2025-10-18

1-Fluoro-3-(trans-4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(trans-4-propylcyclohexyl)benzene
• 3 - (TRANS-4 - PROPYL CYCLOHEXYL) FLUOROBENZENE
• Benzene, 1-fluoro-3-(4-propylcyclohexyl)-, trans-
• 1-(Trans-4-Propylcyclohexyl)-3-Fluorobenzene
• 3-(Trans-4-propylcyclohexyl)fluorophenyl
• UCPPGQWSQUGPEY-UHFFFAOYSA-N
• 138679-81-9
• DTXSID701035918
• UCPPGQWSQUGPEY-JOCQHMNTSA-N
• 1-Fluoro-3-(4-propylcyclohexyl)benzene
• N10650
• AKOS015998938
• NS00002073
• SCHEMBL2886666
• 1-Fluoro-3-((1s,4r)-4-propylcyclohexyl)benzene
• DB-103228
• 119511-09-0
• SCHEMBL731683
• DB-340428
• 4-propyl-1-(3-fluorophenyl)-cyclohexane
• Benzene, 1-fluoro-3-(4-propylcyclohexyl)-
• CS-0445785

• MDL： MFCD23701482
• Inchi： 1S/C15H21F/c1-2-4-12-7-9-13(10-8-12)14-5-3-6-15(16)11-14/h3,5-6,11-13H,2,4,7-10H2,1H3
• InChI Key： UCPPGQWSQUGPEY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 220.16283
• Monoisotopic Mass: 220.162728832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 286.9±19.0 ºC (760 Torr),
• Flash Point: 120.0±9.0 ºC,
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes